Cas no 648419-42-5 (Benzenemethanamine, N-[2-(phenylthio)cyclopentyl]-)

• Product Name: Benzenemethanamine, N-[2-(phenylthio)cyclopentyl]-
• CAS No: 648419-42-5
• MF: C₁₈H₂₁NS
• MW: 283.431043386459
• CID: 415182
• PubChem ID: 22486378
• Update Time: 2025-04-19

Benzenemethanamine, N-[2-(phenylthio)cyclopentyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-[2-(phenylthio)cyclopentyl]-
• N-benzyl-2-phenylsulfanylcyclopentan-1-amine
• 648419-42-5
• SCHEMBL6320271
• N-Benzyl-2-(phenylsulfanyl)cyclopentan-1-amine
• DTXSID50626092

• Inchi： 1S/C18H21NS/c1-3-8-15(9-4-1)14-19-17-12-7-13-18(17)20-16-10-5-2-6-11-16/h1-6,8-11,17-19H,7,12-14H2
• InChI Key： PPRUQSRNWMQXDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1CCCC1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.13947085g/mol
• Monoisotopic Mass: 283.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų